Cas no 23621-08-1 (1,2,3-Benzothiadiazole-7-carboxylicacid, methyl ester)

1,2,3-Benzothiadiazole-7-carboxylicacid, methyl ester structure
23621-08-1 structure
Product Name:1,2,3-Benzothiadiazole-7-carboxylicacid, methyl ester
CAS No:23621-08-1
MF:C8H6N2O2S
MW:194.210440158844
CID:283664
PubChem ID:179401
Update Time:2025-04-19

1,2,3-Benzothiadiazole-7-carboxylicacid, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Benzothiadiazole-7-carboxylicacid, methyl ester
    • methyl 1,2,3-benzothiadiazole-7-carboxylate
    • 1,2,3-Benzothiadiazole-7-carboxylate methyl ester
    • T56 BNNSJ FVO1
    • SCHEMBL543646
    • benzo-1,2,3-thiadiazole-7-carboxylic acid methyl ester
    • 1,2,3-Benzothiadiazole-7-carboxylic acid, methyl ester
    • Methyl1,2,3-benzothiadiazole-7-carboxylate
    • methyl benzo-1,2,3-thiadiazole-7-carboxylate
    • CUIIHNPMMCYAMK-UHFFFAOYSA-N
    • 7-methoxycarbonylbenzo-1,2,3-thiadiazole
    • DTXSID00178298
    • 23621-08-1
    • Inchi: 1S/C8H6N2O2S/c1-12-8(11)5-3-2-4-6-7(5)13-10-9-6/h2-4H,1H3
    • InChI Key: CUIIHNPMMCYAMK-UHFFFAOYSA-N
    • SMILES: S1C2C(=CC=CC=2C(=O)OC)N=N1

Computed Properties

  • Exact Mass: 194.01508
  • Monoisotopic Mass: 194.014998
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 80.3

Experimental Properties

  • Density: 1.413
  • Boiling Point: 304.4°C at 760 mmHg
  • Flash Point: 137.9°C
  • Refractive Index: 1.655
  • PSA: 52.08

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